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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-[2-(Phenylthio)Phenyl]Acetic Acid, with the Chemical Abstracts Service (CAS) number

1527-17-9, is a carboxylic acid derivative that appears in the chemical landscape primarily as a

pharmaceutical intermediate.[1][2] Its molecular structure, featuring a phenylthio group

attached to a phenylacetic acid backbone, suggests its potential utility in the synthesis of more

complex molecules. This technical guide aims to consolidate the available information on this

compound, focusing on its discovery, history, and known properties. However, it is crucial to

note at the outset that detailed public-domain information regarding the biological activity and

developmental history of this specific molecule is exceptionally scarce.

Chemical Properties and Synthesis
The fundamental properties of 2-[2-(Phenylthio)Phenyl]Acetic Acid are summarized in the

table below.
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Property Value

CAS Number 1527-17-9

Molecular Formula C₁₄H₁₂O₂S

Molecular Weight 244.31 g/mol

Appearance Light yellow to yellow solid

Melting Point 123 °C

Boiling Point 205 °C at 1.2 Torr

pKa (Predicted) 4.13 ± 0.10

Table 1: Physicochemical Properties of 2-[2-(Phenylthio)Phenyl]Acetic Acid. Data sourced

from chemical supplier databases.[2]

The synthesis of 2-[2-(Phenylthio)Phenyl]Acetic Acid, while not explicitly detailed in

dedicated publications, can be logically inferred from its structure. Standard synthetic organic

chemistry routes would likely involve the coupling of a phenylthiol derivative with a suitably

substituted phenylacetic acid precursor.

Discovery and History: An Obscure Path
The discovery and historical development of 2-[2-(Phenylthio)Phenyl]Acetic Acid are not

well-documented in publicly accessible scientific literature. Its primary designation as a

"pharmaceutical intermediate" suggests that its significance lies in its role as a building block

for other compounds of interest rather than as an active pharmaceutical ingredient (API) itself.

[1][2][3] The lack of extensive research into its own biological effects is a strong indicator of this

role.

Biological Activity and Potential Applications
There is a notable absence of specific studies detailing the biological activity, mechanism of

action, or any associated signaling pathways for 2-[2-(Phenylthio)Phenyl]Acetic Acid. While

the broader class of phenylacetic acid derivatives has been investigated for various therapeutic
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properties, including anti-inflammatory (NSAID-like) and antimicrobial activities, these findings

cannot be directly attributed to this specific molecule without dedicated research.[4]

The primary application of 2-[2-(Phenylthio)Phenyl]Acetic Acid, as reiterated by its

classification, is in organic synthesis.[1][2] It serves as a precursor for the creation of more

complex chemical entities, potentially including novel drug candidates or other commercially

valuable compounds.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis or biological evaluation of 2-
[2-(Phenylthio)Phenyl]Acetic Acid are not readily available in the scientific literature.

Commercial suppliers offer the compound, indicating that scalable synthetic routes exist, but

these are often proprietary.

Conclusion
2-[2-(Phenylthio)Phenyl]Acetic Acid remains a molecule of interest primarily to synthetic

chemists. Its history and specific biological functions are largely unrecorded in the public

domain, pointing to its role as a behind-the-scenes player in the synthesis of other compounds.

While its structural motifs are common in pharmacologically active molecules, any potential

therapeutic properties of this specific acid have yet to be thoroughly investigated and reported.

For researchers in drug discovery and development, this compound represents a potential

starting point for the synthesis of novel chemical entities, though its own biological profile is a

blank slate awaiting exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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